Cas no 741679-91-4 (3,5-Dihydroxydecanoic acid; (3R,5R)-form)

• Product Name: 3,5-Dihydroxydecanoic acid; (3R,5R)-form
• CAS No: 741679-91-4
• MF: C₁₀H₂₀O₄
• MW: 204.263403892517
• MDL: MFCD30589310
• CID: 2851470
• PubChem ID: 11424257
• Update Time: 2025-05-23

3,5-Dihydroxydecanoic acid; (3R,5R)-form Chemical and Physical Properties

Names and Identifiers

• (3R,5R)-3,5-dihydroxydecanoic Acid
• DTXSID90465422
• CHEBI:218797
• Decanoic acid, 3,5-dihydroxy-, (3R,5R)-
• starbld0019538
• 741679-91-4
• 3,5-Dihydroxydecanoic acid; (3R,5R)-form

• MDL： MFCD30589310
• Inchi： 1S/C10H20O4/c1-2-3-4-5-8(11)6-9(12)7-10(13)14/h8-9,11-12H,2-7H2,1H3,(H,13,14)
• InChI Key： WQZRAWSNEARGPQ-UHFFFAOYSA-N
• SMILES： CCCCCC(CC(CC(=O)O)O)O

Computed Properties

• Exact Mass: 204.13615911Da
• Monoisotopic Mass: 204.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on 3,5-Dihydroxydecanoic acid; (3R,5R)-form

3,5-Dihydroxydecanoic acid; (3R,5R)-form (CAS No. 741679-91-4): A Comprehensive Overview

3,5-Dihydroxydecanoic acid; (3R,5R)-form, identified by the CAS number 741679-91-4, is a compound of significant interest in the field of chemobiology and pharmaceutical research. This molecule, characterized by its specific stereochemistry and functional groups, has garnered attention for its potential applications in drug development and biochemical pathways. The detailed exploration of this compound not only highlights its structural features but also delves into the latest research findings that underscore its importance.

The molecular structure of 3,5-Dihydroxydecanoic acid; (3R,5R)-form consists of a decanoic acid backbone with hydroxyl groups at the 3rd and 5th carbon positions. The stereochemistry at these positions, specifically the (3R,5R) configuration, plays a crucial role in determining its biological activity and interactions with biological targets. This configuration is not arbitrary but rather a result of meticulous synthesis and characterization processes that ensure the compound's purity and efficacy.

In recent years, there has been a surge in research focusing on the development of chiral compounds for pharmaceutical applications. The stereochemical purity of 3,5-Dihydroxydecanoic acid; (3R,5R)-form makes it an attractive candidate for such studies. Researchers have been exploring its potential as a chiral building block in the synthesis of more complex molecules. The ability to control stereochemistry at multiple points in a molecule is essential for designing drugs that are both effective and selective.

One of the most compelling aspects of 3,5-Dihydroxydecanoic acid; (3R,5R)-form is its role in modulating metabolic pathways. Studies have shown that compounds with similar structures can influence key enzymes and receptors involved in energy metabolism and inflammation. The hydroxyl groups at the 3rd and 5th carbon positions are particularly important for these interactions, as they can engage in hydrogen bonding and other forms of non-covalent binding with biological targets.

The pharmacological potential of 3,5-Dihydroxydecanoic acid; (3R,5R)-form has been further explored in preclinical studies. These studies have revealed that the compound exhibits promising properties as an anti-inflammatory agent. By interacting with specific inflammatory pathways, it can help reduce inflammation without causing significant side effects. This makes it a valuable candidate for further development into therapeutic agents.

In addition to its anti-inflammatory properties, 3,5-Dihydroxydecanoic acid; (3R,5R)-form has shown potential in other areas of research. For instance, it has been investigated for its effects on lipid metabolism. The hydroxyl groups on the decanoic acid backbone can influence the activity of enzymes such as acyl-CoA dehydrogenases, which are crucial for fatty acid oxidation. By modulating these enzymes, the compound may help regulate lipid levels in the body.

The synthesis of 3,5-Dihydroxydecanoic acid; (3R,5R)-form is another area where significant advancements have been made. Modern synthetic techniques allow for precise control over stereochemistry during the preparation process. This ensures that the final product is highly pure and free from stereoisomers that could interfere with biological activity. Techniques such as asymmetric synthesis and chiral resolution have been particularly useful in achieving this level of precision.

The future prospects for 3,5-Dihydroxydecanoic acid; (3R,5R)-form are promising. Ongoing research aims to expand its applications in drug development and therapeutic interventions. By understanding its mechanism of action and optimizing its chemical properties, scientists hope to develop new treatments for various diseases. The compound's unique structural features make it a versatile tool for researchers working in chemobiology and pharmaceutical sciences.

In conclusion, 3,5-Dihydroxydecanoic acid; (3R,5R)-form (CAS No. 741679-91-4) is a compound with significant potential in multiple areas of research. Its structural features and stereochemical purity make it an attractive candidate for drug development and biochemical studies. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing new therapeutic strategies.